Cas no 66794-07-8 (1-Hexanol,2-ethyl-5-methyl-)

• Product Name: 1-Hexanol,2-ethyl-5-methyl-
• CAS No: 66794-07-8
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 524449
• PubChem ID: 251268
• Update Time: 2025-04-19

1-Hexanol,2-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol,2-ethyl-5-methyl-
• 2-ethyl-5-methylhexan-1-ol
• 5-METHYL-2-ETHYL-1-HEXANOL
• AC1L5JGV
• AC1Q7BK7
• CTK5C5243
• NCIOpen2_000460
• NSC71556
• DTXSID60290864
• SCHEMBL7705881
• AKOS015402044
• NSC-71556
• 1-Hexanol, 2-ethyl-5-methyl-
• 66794-07-8

• Inchi： 1S/C9H20O/c1-4-9(7-10)6-5-8(2)3/h8-10H,4-7H2,1-3H3
• InChI Key： KVJOUCNJVQBRAO-UHFFFAOYSA-N
• SMILES： OCC(CC)CCC(C)C

Computed Properties

• Exact Mass: 144.1515
• Monoisotopic Mass: 144.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.822
• Boiling Point: 189.1°Cat760mmHg
• Flash Point: 76.3°C
• Refractive Index: 1.428
• PSA: 20.23
• LogP: 2.44110